molecular formula C11H15NO3S B6629925 N-[(3-hydroxyoxolan-3-yl)methyl]-4-methylthiophene-3-carboxamide

N-[(3-hydroxyoxolan-3-yl)methyl]-4-methylthiophene-3-carboxamide

Cat. No. B6629925
M. Wt: 241.31 g/mol
InChI Key: ICVUHKPFYVABCU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[(3-hydroxyoxolan-3-yl)methyl]-4-methylthiophene-3-carboxamide, also known as HMTC, is a chemical compound that has gained attention in scientific research for its potential use in various fields.

Mechanism of Action

The mechanism of action of N-[(3-hydroxyoxolan-3-yl)methyl]-4-methylthiophene-3-carboxamide is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins involved in cellular processes. N-[(3-hydroxyoxolan-3-yl)methyl]-4-methylthiophene-3-carboxamide has been shown to inhibit the activity of topoisomerase I, an enzyme involved in DNA replication and transcription, as well as the activity of RNA polymerase II, an enzyme involved in RNA synthesis.
Biochemical and Physiological Effects
N-[(3-hydroxyoxolan-3-yl)methyl]-4-methylthiophene-3-carboxamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that N-[(3-hydroxyoxolan-3-yl)methyl]-4-methylthiophene-3-carboxamide can induce apoptosis, or programmed cell death, in cancer cells. N-[(3-hydroxyoxolan-3-yl)methyl]-4-methylthiophene-3-carboxamide has also been shown to inhibit the replication of various viruses, including HIV, hepatitis C virus, and Zika virus. In vivo studies have shown that N-[(3-hydroxyoxolan-3-yl)methyl]-4-methylthiophene-3-carboxamide can reduce tumor growth in animal models of cancer.

Advantages and Limitations for Lab Experiments

N-[(3-hydroxyoxolan-3-yl)methyl]-4-methylthiophene-3-carboxamide has several advantages for lab experiments, including its high yield and purity, as well as its potential for use in various fields. However, N-[(3-hydroxyoxolan-3-yl)methyl]-4-methylthiophene-3-carboxamide also has some limitations, including its relatively high cost and limited availability.

Future Directions

There are several future directions for the study of N-[(3-hydroxyoxolan-3-yl)methyl]-4-methylthiophene-3-carboxamide. One potential direction is the development of new drugs based on the structure of N-[(3-hydroxyoxolan-3-yl)methyl]-4-methylthiophene-3-carboxamide for the treatment of various diseases. Another potential direction is the study of the interactions between N-[(3-hydroxyoxolan-3-yl)methyl]-4-methylthiophene-3-carboxamide and various proteins and nucleic acids to better understand its mechanism of action. Additionally, the use of N-[(3-hydroxyoxolan-3-yl)methyl]-4-methylthiophene-3-carboxamide in the development of organic electronic devices is an area of active research.

Synthesis Methods

The synthesis of N-[(3-hydroxyoxolan-3-yl)methyl]-4-methylthiophene-3-carboxamide involves the reaction of 4-methylthiophene-3-carboxylic acid with 3-hydroxyoxolane in the presence of a coupling reagent. The resulting product is purified by column chromatography to obtain N-[(3-hydroxyoxolan-3-yl)methyl]-4-methylthiophene-3-carboxamide in high yield and purity.

Scientific Research Applications

N-[(3-hydroxyoxolan-3-yl)methyl]-4-methylthiophene-3-carboxamide has been studied for its potential applications in various fields, including drug discovery, chemical biology, and materials science. In drug discovery, N-[(3-hydroxyoxolan-3-yl)methyl]-4-methylthiophene-3-carboxamide has been identified as a potential lead compound for the development of new drugs targeting various diseases, including cancer and viral infections. In chemical biology, N-[(3-hydroxyoxolan-3-yl)methyl]-4-methylthiophene-3-carboxamide has been used as a tool to study the interactions between proteins and nucleic acids. In materials science, N-[(3-hydroxyoxolan-3-yl)methyl]-4-methylthiophene-3-carboxamide has been studied for its potential use in the development of organic electronic devices.

properties

IUPAC Name

N-[(3-hydroxyoxolan-3-yl)methyl]-4-methylthiophene-3-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H15NO3S/c1-8-4-16-5-9(8)10(13)12-6-11(14)2-3-15-7-11/h4-5,14H,2-3,6-7H2,1H3,(H,12,13)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ICVUHKPFYVABCU-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CSC=C1C(=O)NCC2(CCOC2)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H15NO3S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

241.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.